N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C25H29N3O3/c1-27-23-11-5-10-21(23)22(26-27)18-28(17-20-9-6-14-31-20)24(29)25(12-15-30-16-13-25)19-7-3-2-4-8-19/h2-4,6-9,14H,5,10-13,15-18H2,1H3
• InChI Key: RMFWWYPIVAWLBH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCC2)C(=N1)CN(CC3=CC=CO3)C(=O)C4(CCOCC4)C5=CC=CC=C5
• Molecular Formula: C25H29N3O3
• Molecular Weight: 419.5 g/mol

Description

N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C25H29N3O3 and its molecular weight is 419.525. The purity is usually 95%.
BenchChem offers high-quality N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the utility of furan and pyrazole derivatives in synthesizing a wide array of heterocyclic compounds. For instance, derivatives of N-(furan-2-ylmethyl) compounds have been involved in the synthesis of 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles through cyclization reactions under specific conditions, leading to compounds with potential pharmaceutical applications (El-Essawy & Rady, 2011).

Biological Activities

The synthesis of novel pyrazole oxime ester derivatives containing substituted furan rings has yielded compounds exhibiting significant acaricidal and insecticidal activities. This highlights the potential of N-(furan-2-ylmethyl) derivatives in developing new pesticides and insect repellents (Shi et al., 2015).

Antibacterial Applications

Further research into N-substituted phenyl pyrazolines with furan-2-yl groups has uncovered compounds with promising antibacterial properties against a range of bacteria, showcasing the pharmaceutical and therapeutic potentials of these derivatives (Rani et al., 2015).

Synthesis of Angiotensin II Receptor Antagonists

Compounds synthesized from N-(furan-2-ylmethyl) derivatives have been identified as potent angiotensin II receptor antagonists, offering avenues for the development of new antihypertensive agents (Almansa et al., 1997).

Antimicrobial and Anticancer Activities

A broad spectrum of N-(furan-2-ylmethyl) derivatives has been synthesized, with some exhibiting significant antimicrobial and anticancer activities. This underscores the potential of such compounds in the development of new therapeutic agents targeting various diseases (Zaki et al., 2018).